![molecular formula C17H17N3O4 B5795633 N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide](/img/structure/B5795633.png)
N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide, also known as IBPN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IBPN is a member of the benzamide family and is structurally similar to other benzamides that have been used in the development of drugs for various medical conditions. In
Mechanism of Action
The mechanism of action of N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound may work by modulating the activity of neurotransmitters in the brain, which could potentially lead to its use in the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell growth and induce cell death. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, which could potentially lead to its use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide in lab experiments is its potential therapeutic applications. Additionally, this compound is a relatively stable compound that can be easily synthesized in the laboratory. However, one limitation of using this compound in lab experiments is its complex synthesis process, which requires expertise in organic chemistry.
Future Directions
There are several future directions for research on N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide. One area of research could be focused on understanding the mechanism of action of this compound in more detail. Additionally, research could be focused on exploring the potential therapeutic applications of this compound in the treatment of various types of cancer and neurological disorders. Finally, research could be focused on developing new and improved synthesis methods for this compound to make it more accessible for scientific research.
Synthesis Methods
The synthesis of N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide involves several steps, including the reaction of 3-aminoacetophenone with isobutyryl chloride to form N-(3-isobutyrylamino)acetophenone. The resulting compound is then reacted with 4-nitrobenzoyl chloride to form this compound. The synthesis process is complex and requires expertise in organic chemistry.
Scientific Research Applications
N-[3-(isobutyrylamino)phenyl]-4-nitrobenzamide has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anticancer properties and has been studied for its potential use in the treatment of various types of cancer. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-[3-(2-methylpropanoylamino)phenyl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4/c1-11(2)16(21)18-13-4-3-5-14(10-13)19-17(22)12-6-8-15(9-7-12)20(23)24/h3-11H,1-2H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JREUGPZMFXIQLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.